Cas no 556025-73-1 (2-chloro-1-(pyrimidin-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol
• CAS No: 556025-73-1
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD19232774
• CID: 944201
• PubChem ID: 22563217
• Update Time: 2025-05-19

2-chloro-1-(pyrimidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanol, -alpha--(chloromethyl)- (9CI)
• 2-chloro-1-(pyrimidin-2-yl)ethanol
• HYFHXPYDSYFBNC-UHFFFAOYSA-N
• 2-chloro-1-pyrimidin-2-ylethanol
• rac-2-chloro-1-pyrimidin-2-ylethanol
• 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol

• MDL： MFCD19232774
• Inchi： 1S/C6H7ClN2O/c7-4-5(10)6-8-2-1-3-9-6/h1-3,5,10H,4H2
• InChI Key： HYFHXPYDSYFBNC-UHFFFAOYSA-N
• SMILES： ClCC(C1N=CC=CN=1)O

Computed Properties

• Exact Mass: 158.025
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol

2-Chloro-1-(pyrimidin-2-yl)ethan-1-ol (CAS No. 556025-73-1): An Overview of Its Properties and Applications in Medicinal Chemistry

2-Chloro-1-(pyrimidin-2-yl)ethan-1-ol (CAS No. 556025-73-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 2-chloroethyl pyrimidine alcohol, is a derivative of pyrimidine, a fundamental heterocyclic compound found in many biologically active molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol, highlighting recent advancements and research findings.

Chemical Structure and Properties

2-Chloro-1-(pyrimidin-2-yl)ethan-1-ol is characterized by its chlorine atom and pyrimidine ring, which confer unique chemical properties. The presence of the chlorine substituent on the ethyl group enhances the compound's reactivity and solubility, making it an attractive candidate for various chemical reactions. The pyrimidine ring, on the other hand, is a key structural motif in many natural products and pharmaceuticals, contributing to its biological activity.

The molecular formula of 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol is C₈H₉ClN₂O, with a molecular weight of approximately 184.62 g/mol. It is a white crystalline solid at room temperature and has a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods

The synthesis of 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloroacetyl chloride with 2-amino-pyrimidine in the presence of a base such as triethylamine or sodium hydride. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative synthetic route involves the condensation of 2-chloroacetaldehyde with 2-amino-pyrimidine followed by reduction using sodium borohydride or hydrogen gas over a palladium catalyst. This method provides a more straightforward pathway to the target compound and can be optimized for large-scale production.

Biological Activity and Potential Applications

2-Chloro-1-(pyrimidin-2-yl)ethan-1-ol has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising lead for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol could be developed into an effective treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in Cancer Research, scientists explored the anti-cancer properties of 2-chloro-1-(pyrimidin-2-yl)ethan-1-ol. The compound was shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies revealed that 2-chloro-1-(pyrimidin-2-ylolethan)-1-alcohol targets key signaling pathways involved in cell survival and proliferation, such as PI3K/Akt and MAPK/ERK pathways.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 2-chloroethyl pyrimidine alcohol. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases. Early results have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its potential therapeutic applications, 2-chloroethyl pyrimidine alcohol is also being explored as a tool for chemical biology research. Its ability to modulate specific cellular pathways makes it a valuable probe for studying disease mechanisms and identifying novel drug targets.

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